Methyl 2-[(2,4-dichlorophenyl)methylidene]-3-oxobutanoate

• CAS No.: 104990-30-9
• Molecular Formula: C12H10Cl2O3
• Molecular Weight: 273.11 g/mol
• IUPAC Name: methyl 2-[(2,4-dichlorophenyl)methylidene]-3-oxobutanoate
• InChI: InChI=1S/C12H10Cl2O3/c1-7(15)10(12(16)17-2)5-8-3-4-9(13)6-11(8)14/h3-6H,1-2H3
• InChI Key: KRHOADDHYFEQBO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(=CC1=C(C=C(C=C1)Cl)Cl)C(=O)OC

Description

Methyl 2-[(2,4-dichlorophenyl)methylidene]-3-oxobutanoate is a useful research compound. Its molecular formula is C12H10Cl2O3 and its molecular weight is 273.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of methyl acetoacetate (345 mg, 2.97 mmol) and 2,4-dichlorobenzaldehyde (500 mg, 2.86 mmol) in 2-propanol (5 mL) was added AcOH (7 mg, 0.11 mmol) and dimethylamine (0.06 mL, 2M in THF, 0.11 mmol). The reaction was heated to 40° C. for 4 hrs followed by cooling to ambient temperature for 15 hrs. The reaction was concentrated and purified by flash chromatography (silica gel, 30% EtOAc/hexane) to give methyl 2-(2,4-dichlorobenzylidene)-3-oxobutanoate as a mixture of two isomers (colorless oil, 610 mg, 78%).